Cas no 16411-13-5 (Butanedinitrile, 2,3-dimethyl-)

• Product name: Butanedinitrile, 2,3-dimethyl-
• CAS No: 16411-13-5
• MF: C₆H₈N₂
• MW: 108.141120910645
• CID: 1344678
• PubChem ID: 543121

Butanedinitrile, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile, 2,3-dimethyl-
• 2,3-dimethylbutanedinitrile
• 2,3-Dimethylsuccinonitrile
• SCHEMBL1342663
• (R,r)-(+)-2,3-dimethylbutanedinitrile
• DTXSID80337503
• UJEJQKVERRRQQD-UHFFFAOYSA-N
• 2,3-dimethyl-butanedinitrile
• J-502301
• 16411-13-5
• 2,3-dicyanobutane
• 2,3-Dimethylsuccinonitrile #
• Succinonitrile, 2,3-dimethyl-

• Inchi： InChI=1S/C6H8N2/c1-5(3-7)6(2)4-8/h5-6H,1-2H3
• InChI Key： UJEJQKVERRRQQD-UHFFFAOYSA-N
• SMILES： CC(C#N)C(C)C#N

Computed Properties

• Exact Mass: 108.06884
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58